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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B225799

Essential Safety and Handling Guide for NSC
109555

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, storage, and
disposal of NSC 109555, a potent and selective inhibitor of Checkpoint kinase 2 (Chk?2).
Adherence to these guidelines is essential to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn at all times when handling
NSC 109555. The recommended PPE includes:

» Eye Protection: Safety glasses with side shields or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: Laboratory coat.

In cases of potential significant exposure or generation of aerosols, additional respiratory
protection may be necessary.

Hazard Identification and First Aid

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b225799?utm_src=pdf-interest
https://www.benchchem.com/product/b225799?utm_src=pdf-body
https://www.benchchem.com/product/b225799?utm_src=pdf-body
https://www.benchchem.com/product/b225799?utm_src=pdf-body
https://www.benchchem.com/product/b225799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

While a comprehensive toxicological profile for NSC 109555 is not fully established, it should
be handled with care as a potentially hazardous substance.

First Aid Measures:

After inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After skin contact: Immediately wash the affected area with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

After swallowing: Rinse mouth with water and consult a physician.

Physical and Chemical Properties

A summary of the known physical and chemical properties of NSC 109555 is provided in the

table below.
Property Value
Molecular Formula C19H24N100
Molecular Weight 424.5 g/mol
CAS Number 15427-93-7
Appearance Solid
Solubility Soluble in DMSO

Handling and Storage
Handling:

e Avoid contact with skin, eyes, and clothing.
¢ Avoid dust formation and inhalation.

e Use in a well-ventilated area.
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Storage:
» Store in a tightly closed container.

 Recommended storage temperature is -20°C.

Disposal Plan

Dispose of NSC 109555 and any contaminated materials in accordance with local, state, and
federal regulations. It is recommended to use a licensed professional waste disposal service.
Do not allow the material to enter drains or waterways.

Accidental Release Measures

In the event of a spill:

Evacuate the area.

Wear appropriate personal protective equipment.

Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable container
for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Experimental Workflow and Signaling Pathway

Experimental Workflow for Handling NSC 109555

The following diagram outlines the general workflow for safely handling NSC 109555 in a
laboratory setting.
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Workflow for handling NSC 109555.

NSC 109555 as a Chk2 Inhibitor in the DNA Damage Response Pathway

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b225799?utm_src=pdf-body-img
https://www.benchchem.com/product/b225799?utm_src=pdf-body
https://www.benchchem.com/product/b225799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

NSC 109555 is an ATP-competitive inhibitor of Chk2, a key protein kinase in the DNA damage
response pathway.[1] The diagram below illustrates its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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